Cas no 10601-78-2 (7β-Hydroxy-5β-cholanoic Acid)

• Product Name: 7β-Hydroxy-5β-cholanoic Acid
• CAS No: 10601-78-2
• MF: C₂₄H₄₀O₃
• MW: 376.57260799408
• CID: 3577848
• PubChem ID: 169441700
• Update Time: 2025-08-02

7β-Hydroxy-5β-cholanoic Acid Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid, 7-hydroxy-, (5b,7b)-
• 7β-Hydroxy-5β-cholanoic Acid
• Cholan-24-oic acid, 7-hydroxy-, (5β,7β)-
• 7?-Hydroxy-5?-cholanoic Acid
• 10601-78-2
• 7beta-Hydroxy-5beta-cholanoicAcid

• Inchi： 1S/C24H40O3/c1-15(7-10-21(26)27)17-8-9-18-22-19(11-13-24(17,18)3)23(2)12-5-4-6-16(23)14-20(22)25/h15-20,22,25H,4-14H2,1-3H3,(H,26,27)/t15-,16+,17-,18+,19+,20+,22+,23+,24-/m1/s1
• InChI Key： JVMCMMXFADJQKU-KEUPPCRPSA-N
• SMILES： O[C@H]1C[C@]2([H])CCCC[C@]2(C)[C@@]2([H])CC[C@@]3([C@@]([H])([C@H](C)CCC(=O)O)CC[C@@]3([H])[C@]12[H])C

Computed Properties

• Exact Mass: 376.29774513Da
• Monoisotopic Mass: 376.29774513Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 57.5Ų

7β-Hydroxy-5β-cholanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7β-Hydroxy-5β-cholanoic Acid

Comprehensive Overview of 7β-Hydroxy-5β-cholanoic Acid (CAS No. 10601-78-2): Structure, Applications, and Research Insights

7β-Hydroxy-5β-cholanoic Acid (CAS 10601-78-2) is a bile acid derivative that has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. As a metabolite of primary bile acids, this compound plays a crucial role in lipid metabolism and cellular signaling pathways. Researchers and industry professionals frequently search for terms like "7β-Hydroxy-5β-cholanoic Acid solubility", "CAS 10601-78-2 synthesis", and "bile acid derivatives in drug development", reflecting its relevance in both academic and industrial settings.

The molecular structure of 7β-Hydroxy-5β-cholanoic Acid features a hydroxyl group at the 7β position, which distinguishes it from other cholanoic acid derivatives. This modification enhances its hydrophilicity and influences its interaction with biological membranes and receptors. Recent studies have explored its potential as a biomarker for metabolic disorders, aligning with the growing public interest in "personalized medicine" and "metabolic health monitoring". The compound’s CAS number, 10601-78-2, is often used in patent filings and regulatory documentation, underscoring its commercial importance.

In the context of current research trends, 7β-Hydroxy-5β-cholanoic Acid has been investigated for its role in modulating FXR (farnesoid X receptor) and TGR5 (G protein-coupled bile acid receptor 1), two key targets in metabolic and inflammatory diseases. Searches for "bile acid receptor agonists" and "natural FXR modulators" have surged, reflecting the compound’s relevance to drug discovery. Its applications extend to nutraceuticals, where it is studied for its potential to support liver function and gut health—a topic frequently queried as "bile acids and microbiome".

From a technical perspective, the synthesis and purification of 7β-Hydroxy-5β-cholanoic Acid (CAS 10601-78-2) require specialized protocols to ensure high purity, as impurities can affect its biological activity. Analytical methods such as HPLC and mass spectrometry are commonly employed, addressing frequent search queries like "analytical standards for bile acids". The compound’s stability under varying pH conditions is another area of interest, particularly for formulators developing oral delivery systems.

Emerging applications of 7β-Hydroxy-5β-cholanoic Acid include its use in cosmeceuticals, where its anti-inflammatory properties are leveraged for skincare products. This aligns with the rising demand for "bioactive ingredients in cosmetics" and "science-backed skincare". Additionally, its environmental biodegradability makes it a candidate for green chemistry initiatives, a hot topic in sustainable pharmaceutical manufacturing.

In summary, 7β-Hydroxy-5β-cholanoic Acid (CAS 10601-78-2) represents a multifaceted compound with broad scientific and commercial potential. Its intersection with trending topics like "metabolic therapeutics", "gut-liver axis", and "sustainable biomaterials" ensures its continued relevance in research and industry. For those seeking detailed protocols or collaborative opportunities, this compound offers a promising avenue for innovation.